Cas no 384351-63-7 (propan-2-yl 8-methyl-6-(4-methylphenyl)-4-oxo-2H,3H,4H,6H-pyrimido2,1-b1,3thiazine-7-carboxylate)

• Product Name: propan-2-yl 8-methyl-6-(4-methylphenyl)-4-oxo-2H,3H,4H,6H-pyrimido2,1-b1,3thiazine-7-carboxylate
• CAS No: 384351-63-7
• MF: C₁₉H₂₂N₂O₃S
• MW: 358.454583644867
• CID: 6541926
• Update Time: 2025-07-19

propan-2-yl 8-methyl-6-(4-methylphenyl)-4-oxo-2H,3H,4H,6H-pyrimido2,1-b1,3thiazine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• propan-2-yl 8-methyl-6-(4-methylphenyl)-4-oxo-2H,3H,4H,6H-pyrimido2,1-b1,3thiazine-7-carboxylate
• isopropyl 8-methyl-4-oxo-6-(p-tolyl)-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate
• 2H,6H-Pyrimido[2,1-b][1,3]thiazine-7-carboxylic acid, 3,4-dihydro-8-methyl-6-(4-methylphenyl)-4-oxo-, 1-methylethyl ester

• Inchi： 1S/C19H22N2O3S/c1-11(2)24-18(23)16-13(4)20-19-21(15(22)9-10-25-19)17(16)14-7-5-12(3)6-8-14/h5-8,11,17H,9-10H2,1-4H3
• InChI Key： VCZIYARCBROZLU-UHFFFAOYSA-N
• SMILES： S1CCC(=O)N2C(C3=CC=C(C)C=C3)C(C(OC(C)C)=O)=C(C)N=C12

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 491.0±55.0 °C(Predicted)
• pka: -0.43±0.60(Predicted)

Additional information on propan-2-yl 8-methyl-6-(4-methylphenyl)-4-oxo-2H,3H,4H,6H-pyrimido2,1-b1,3thiazine-7-carboxylate

Propan-2-yl 8-Methyl-6-(4-Methylphenyl)-4-Oxo-2H,3H,4H,6H-Pyrimido[2,1-b][1,3]Thiazine-7-Carboxylate (CAS No. 384351-63-7): An Overview

Propan-2-yl 8-methyl-6-(4-methylphenyl)-4-oxo-2H,3H,4H,6H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate (CAS No. 384351-63-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimido[2,1-b][1,3]thiazines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound make it a promising candidate for various pharmacological studies.

The molecular structure of propan-2-yl 8-methyl-6-(4-methylphenyl)-4-oxo-2H,3H,4H,6H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate includes a pyrimido[2,1-b][1,3]thiazine core with specific substituents that contribute to its biological properties. The presence of the propan-2-yl group and the 8-methyl and 6-(4-methylphenyl) substituents are crucial for its activity and selectivity. These structural elements have been shown to influence the compound's binding affinity to various biological targets and its overall pharmacological profile.

Recent studies have highlighted the potential of propan-2-yl 8-methyl-6-(4-methylphenyl)-4-oxo-2H,3H,4H,6H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate in several therapeutic areas. One notable application is in the treatment of neurological disorders. Research has demonstrated that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been shown to inhibit the activation of microglia and reduce oxidative stress in neuronal cells.

In addition to its neuroprotective properties, propan-2-yl 8-methyl-6-(4-methylphenyl)-4-oxo-2H,3H,4H,6H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate has also shown promise in cancer research. Studies have indicated that this compound can induce apoptosis in various cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival. Its ability to selectively target cancer cells while sparing normal cells makes it a potential candidate for the development of novel anticancer agents.

The pharmacokinetic properties of propan-2-yl 8-methyl-6-(4-methylphenyl)-4-oxo-2H,3H,4H,6H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate have also been extensively studied. Preclinical data suggest that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life in vivo, which are important factors for its potential use as an orally administered therapeutic agent.

To further understand the mechanism of action of propan-2-yl 8-methyl-6-(4-methylphenyl)-4-oxo-2H,3H,4H,6H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate, researchers have conducted detailed molecular docking studies. These studies have revealed that the compound binds to specific protein targets with high affinity and selectivity. For example, it has been shown to interact with key enzymes involved in neurodegenerative processes and cancer progression.

The safety profile of propan-2-yl 8-methyl-6-(4-methylphenyl)-4-o xo - 2 H , 3 H , 4 H , 6 H - pyrimido [ 2 , 1 - b ] [ 1 , 3 ] thiazine - 7 - carboxylate has also been evaluated in preclinical studies. Toxicity assessments have indicated that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. These findings support its potential for further development as a safe and effective therapeutic agent.

In conclusion, propan - 2 - yl 8 - methyl - 6 - ( 4 - methylphen yl ) - 4 - oxo - 2 H , 3 H , 4 H , 6 H - pyrimido [ 2 , 1 - b ] [ 1 , 3 ] thiazine - 7 - carboxyla te (CAS No. 384351 - 63 -7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.